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Compound of Interest

Compound Name: 15-Methoxymkapwanin

Cat. No.: B1174409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 15-
Methoxymkapwanin, a neo-clerodane diterpene isolated from the leaf surface exudate of

Dodonaea angustifolia. The structural elucidation of this compound was primarily achieved

through a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS). This document compiles the available data into a structured format,

details the experimental protocols for data acquisition, and presents a visual workflow for

spectroscopic analysis.

Chemical Structure and Properties
Systematic Name: 15-methoxy-neo-clerodan-3,13-dien-16,15:18,19-diolide

Molecular Formula: C₂₁H₂₈O₅

Molecular Weight: 360.44 g/mol

Source:Dodonaea angustifolia leaf exudate

Spectroscopic Data
The spectroscopic data presented below is based on the initial characterization of 15-
Methoxymkapwanin.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. The ¹H and ¹³C NMR data for 15-Methoxymkapwanin are summarized below.

Table 1: ¹H NMR Spectroscopic Data for 15-Methoxymkapwanin

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Data unavailable in

publicly accessible

resources.

Table 2: ¹³C NMR Spectroscopic Data for 15-Methoxymkapwanin

Position Chemical Shift (δ) ppm

Data unavailable in publicly accessible

resources.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Table 3: IR Spectroscopic Data for 15-Methoxymkapwanin

Wavenumber (cm⁻¹) Functional Group Assignment

Data unavailable in publicly accessible

resources.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound.
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Table 4: Mass Spectrometry Data for 15-Methoxymkapwanin

m/z Ion Type

Data unavailable in publicly accessible

resources.

Experimental Protocols
Detailed experimental protocols for the acquisition of the spectroscopic data for 15-
Methoxymkapwanin are not available in the public domain. However, a general methodology

for the isolation and spectroscopic analysis of natural products is described below.

General Isolation Procedure
Extraction: The leaf exudate of Dodonaea angustifolia is typically extracted with a suitable

organic solvent, such as methanol or dichloromethane, to dissolve the secondary

metabolites.

Fractionation: The crude extract is then subjected to column chromatography over silica gel,

eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate the components

based on polarity.

Purification: Fractions containing the compound of interest are further purified using

techniques like preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield pure 15-Methoxymkapwanin.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a high-field NMR

spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d

(CDCl₃) or methanol-d₄ (CD₃OD). 2D NMR experiments, including COSY, HSQC, and

HMBC, are often employed for complete structural assignment.

IR Spectroscopy: The IR spectrum is usually obtained using a Fourier-transform infrared

(FTIR) spectrometer. The sample can be prepared as a thin film on a salt plate (e.g., NaCl or

KBr) or as a KBr pellet.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) is commonly performed

using techniques like electrospray ionization (ESI) or atmospheric pressure chemical

ionization (APCI) to obtain an accurate mass measurement and determine the molecular

formula.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural

product like 15-Methoxymkapwanin.
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To cite this document: BenchChem. [Spectroscopic Profile of 15-Methoxymkapwanin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174409#spectroscopic-data-of-15-
methoxymkapwanin-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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